5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: (5E)-5-[(2,5-dimethoxyphenyl)methylidene]-2-phenylimino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H22N2O3S/c1-4-12-23-20(24)19(27-21(23)22-16-8-6-5-7-9-16)14-15-13-17(25-2)10-11-18(15)26-3/h5-11,13-14H,4,12H2,1-3H3/b19-14+,22-21?
• InChI Key: GDISADVQWLQKPL-QTQSSRPMSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C\C2=C(C=CC(=C2)OC)OC)/SC1=NC3=CC=CC=C3
• SMILES: CCCN1C(=O)C(=CC2=C(C=CC(=C2)OC)OC)SC1=NC3=CC=CC=C3

Description

5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one, also known as DMTS, is a thiazolidinone derivative that has been studied for its potential applications in scientific research. This compound has been found to possess various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve multiple pathways. In cancer cells, 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been shown to induce apoptosis, which is programmed cell death, by activating caspase enzymes. It has also been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
In neuroprotection, 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been found to activate the Nrf2/ARE pathway, which is a cellular defense mechanism against oxidative stress. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes neuronal survival and growth.
Biochemical and Physiological Effects
5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been found to possess various biochemical and physiological effects, including antioxidant, anti-inflammatory, and antiproliferative activity. It has also been shown to modulate the immune system and enhance the activity of natural killer cells, which are immune cells that play a role in fighting cancer and viral infections.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one in lab experiments is its potency and selectivity against cancer cells and microorganisms. It also has low toxicity and is relatively stable, making it suitable for long-term experiments. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one. One area of interest is its potential use as a chemotherapeutic agent for cancer treatment. Further studies are needed to determine its efficacy and safety in vivo and to identify the optimal dosage and administration route.
Another area of interest is its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Future studies should focus on elucidating its mechanism of action and identifying the optimal treatment regimen.
Lastly, its antimicrobial activity and potential use in the treatment of infectious diseases should also be further explored. Future studies should focus on identifying its spectrum of activity against different microorganisms and determining its efficacy in vivo.
Conclusion
In conclusion, 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is a thiazolidinone derivative that has shown promising potential for scientific research applications. Its cytotoxic, neuroprotective, and antimicrobial properties make it a promising candidate for further investigation. Future research should focus on elucidating its mechanism of action, identifying its optimal treatment regimen, and exploring its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one involves the reaction of 2-aminothiophenol with 2,5-dimethoxybenzaldehyde and propyl bromide in the presence of acetic acid. The resulting intermediate is then reacted with phenyl isothiocyanate to yield 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one. This method has been optimized to produce high yields of 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one with good purity.

Scientific Research Applications

5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific research fields, including cancer research, neuroprotection, and antimicrobial activity. In cancer research, 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been found to exhibit cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is essential for tumor growth and metastasis.
In neuroprotection, 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been found to possess antioxidant properties that can protect neurons from oxidative stress-induced damage. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. In antimicrobial activity, 5-(2,5-Dimethoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been found to exhibit potent activity against various bacteria and fungi, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.